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Compound of Interest

Compound Name:
(Z)-N'-hydroxy-4-propoxybenzene-

1-carboximidamide

Cat. No.: B12348602

Get Quote

Chemical Identity & Structural Analysis[1][2][3][4]
The core stability of this molecule is dictated by the amidoxime functional group attached to the

4-propoxybenzene ring.

IUPAC Name: (Z)-N'-hydroxy-4-propoxybenzene-1-carboximidamide

Common Name: 4-Propoxybenzamidoxime

Molecular Formula: C

H

N

O

Key Structural Feature: The (Z)-configuration (syn) allows for an intramolecular hydrogen

bond between the oxime hydroxyl proton and the amine nitrogen. This interaction
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significantly reduces water solubility compared to the open (E)-isomer but enhances

lipophilicity and membrane permeability.

Isomerization Dynamics
The compound exists in equilibrium between the Z and E isomers.

Z-Isomer (Thermodynamic): Stabilized by intramolecular H-bonding ($ \Delta G \approx -3

\text{ to } -5 \text{ kcal/mol} $ vs E-isomer). Dominant in non-polar solvents and solid state.

E-Isomer (Kinetic/Polar): Favored in protic solvents or under UV irradiation. Lacks

intramolecular H-bonding; more water-soluble but less stable.

Physicochemical Profiling
Solubility Profile
The propoxy tail confers significant lipophilicity, making the compound sparingly soluble in

neutral aqueous media. Solubility is highly pH-dependent due to the amphoteric nature of the

amidoxime group.
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Solvent / Medium Solubility Rating Mechanism / Observation

Water (pH 7.0) Low (< 0.5 mg/mL)

Neutral species dominates;

hydrophobic propoxy group

limits solvation.

0.1 N HCl (pH 1.2) High (> 10 mg/mL)

Protonation of the amidoxime

nitrogen (

) forms a cationic species.

0.1 N NaOH (pH 13) Moderate

Deprotonation of the oxime -

OH (

) forms an anionic species.

DMSO / Methanol Very High
Excellent solvency for the

lipophilic neutral form.

Octanol/Water (LogP) ~ 2.0 - 2.5 (Est.)
Propoxy group adds ~1.0 log

unit vs. benzamidoxime.

Ionization Constants (pKa)
Understanding the ionization state is critical for stability testing.

: Protonation of the imino nitrogen ($ \text{R-C}(=\text{NOH})\text{NH}_3^+ $).

: Deprotonation of the oxime hydroxyl ($ \text{R-C}(=\text{NO}^-)\text{NH}_2 $).

Stability Profile & Degradation Pathways[5]
The stability of (Z)-N'-hydroxy-4-propoxybenzene-1-carboximidamide is compromised by

three primary vectors: Hydrolysis, Photo-isomerization, and Enzymatic Reduction.

Hydrolytic Stability (pH Stress)
Amidoximes are generally stable at neutral pH but degrade under extremes.

Acidic Hydrolysis (pH < 2): Slow hydrolysis to 4-propoxybenzamide and hydroxylamine.
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Basic Hydrolysis (pH > 10): Conversion to 4-propoxybenzoic acid (saponification-like

mechanism) or nitrile formation via dehydration.

Photostability (The Z/E Switch)
Exposure to UV light (254 nm or solar spectrum) triggers rapid Z

E isomerization.

Mechanism: Photo-excitation disrupts the C=N double bond character, allowing rotation.

Impact: The E-isomer has different solubility and biological activity. Prolonged UV exposure

can also lead to N-O bond cleavage (radical formation).

Metabolic Stability (Reductive)
While not a "shelf-life" issue, this is the drug's activation pathway.

Mechanism: The mitochondrial Amidoxime Reducing Component (mARC) reduces the

amidoxime to the active 4-propoxybenzamidine.

In Vitro Note: Avoid using reducing agents (e.g., DTT, TCEP) in stability buffers, as they will

chemically mimic this reduction.

Degradation Pathway Diagram
The following diagram maps the logical degradation and isomerization pathways.
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(Target Compound)
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UV Light / Heat
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Figure 1: Primary degradation and transformation pathways for (Z)-4-propoxybenzamidoxime.

[1][2]

Experimental Protocols
HPLC Analytical Method
A robust reverse-phase method is required to separate the Z-isomer from the E-isomer and

hydrolysis products.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7 suppresses silanol activity).

Mobile Phase B: Acetonitrile (ACN).

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[3]

Detection: UV at 260 nm (aromatic

) and 220 nm (amide/amidoxime).

Temperature: 30°C (Control temperature strictly; high temp promotes Z/E shift).

Shake-Flask Solubility Protocol (Thermodynamic)
Objective: Determine equilibrium solubility at pH 1.2, 7.4, and 10.0.

Preparation: Weigh excess solid (~10 mg) into 4 mL glass vials.

Solvent Addition: Add 1.0 mL of buffer (pH 1.2, 7.4, 10.0).

Equilibration: Shake at 25°C for 24 hours.

Separation: Centrifuge at 10,000 rpm for 10 mins or filter (0.22 µm PVDF). Note: Discard first

200 µL of filtrate to account for filter adsorption.

Quantification: Dilute supernatant 1:10 with Mobile Phase and analyze via HPLC.
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Forced Degradation Workflow
Objective: Validate stability-indicating method and identify breakdown products.

Stress Condition Protocol Endpoint Criteria

Acid Stress 1N HCl, 60°C, 4 hours
>10% degradation (Target:

Amide)

Base Stress 1N NaOH, RT, 4 hours
>10% degradation (Target:

Acid/Nitrile)

Oxidative

3% H

O

, RT, 2 hours

Check for N-oxides or radical

products

Photolytic UV (ICH Q1B), 1.2M Lux hours
Check for Z/E isomerization

peaks

Thermal Solid state, 60°C, 7 days
Check for physical state

change (melting/fusing)

Experimental Workflow Diagram
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Solubility Profiling Stability Stress Testing

Sample Preparation
(Z)-Amidoxime Solid

Shake Flask
(pH 1.2, 7.4, 10)

Apply Stress:
Acid, Base, Ox, UV

Filter (0.22 µm)

HPLC-UV/MS Analysis
(Quantify Z, E, Impurities)

Quench/Neutralize

Generate Stability Profile

Click to download full resolution via product page

Figure 2: Integrated workflow for solubility and stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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